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Compound of Interest

Compound Name: 3'-Bromo-4'-fluoroacetophenone

Cat. No.: B085946

Technical Safety Guide: 3'-Bromo-4'-
fluoroacetophenone

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 3'-Bromo-4'-fluoroacetophenone (CAS No. 1007-15-4). The information is
compiled for professionals in research and development who utilize this compound as a key
intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1]
Adherence to these safety protocols is critical for ensuring a safe laboratory environment.

Chemical Identification and Properties

3'-Bromo-4'-fluoroacetophenone is a dihalogenated acetophenone derivative used as a
building block in organic synthesis.[2] Its chemical structure and properties are summarized
below.
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Property

Value

Chemical Name

1-(3-Bromo-4-fluorophenyl)ethanone[2][3]

Synonyms

1-Acetyl-3-bromo-4-fluorobenzene, 3-Bromo-4-

fluoroacetophenone[2][3][4]

CAS Number

1007-15-4[2][3][5]

Molecular Formula

CeHeBrFO[2][4][5]

Molecular Weight 217.04 g/mol [2][5]
White to yellow/light brown or orange
Appearance
powder/crystals[2][4]
Melting Point 52-57 °C[2][6][7]
Boiling Point ~230-240 °C[4]
Flash Point >110 °C (>230 °F)[4][7]

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS), 3'-Bromo-4'-fluoroacetophenone is

classified as an irritant. All personnel must be fully aware of these hazards before handling the

substance.

GHS Classification

Details

Pictogram

GHSO07 (Exclamation Mark)[3][7]

Signal Word

Warning[3][5][7][8]

Hazard Class

Skin Irritation (Category 2)[3][5][8][9] Serious
Eye Irritation (Category 2/2A)[3][5][8][9] Specific
Target Organ Toxicity — Single Exposure
(Category 3), Respiratory System[3][5][8][9]

Hazard Statements

H315: Causes skin irritation.[5][8][9] H319:
Causes serious eye irritation.[5][8][9] H335: May

cause respiratory irritation.[5][8][9]

© 2025 BenchChem. All rights reserved.

2/11 Tech Support


https://www.ossila.com/products/3-bromo-4-fluoroacetophenone
https://downloads.ossila.com/msds/3-bromo-4-fluoroacetophenone.pdf
https://www.ossila.com/products/3-bromo-4-fluoroacetophenone
https://downloads.ossila.com/msds/3-bromo-4-fluoroacetophenone.pdf
https://www.echemi.com/produce/pr2411141627-3-bromo-4-fluoroacetophenone.html
https://www.ossila.com/products/3-bromo-4-fluoroacetophenone
https://downloads.ossila.com/msds/3-bromo-4-fluoroacetophenone.pdf
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.ossila.com/products/3-bromo-4-fluoroacetophenone
https://www.echemi.com/produce/pr2411141627-3-bromo-4-fluoroacetophenone.html
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.ossila.com/products/3-bromo-4-fluoroacetophenone
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.ossila.com/products/3-bromo-4-fluoroacetophenone
https://www.echemi.com/produce/pr2411141627-3-bromo-4-fluoroacetophenone.html
https://www.ossila.com/products/3-bromo-4-fluoroacetophenone
https://www.chembk.com/en/chem/3'-BROMO-4'-FLUOROACETOPHENONE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1160958.htm
https://www.echemi.com/produce/pr2411141627-3-bromo-4-fluoroacetophenone.html
https://www.echemi.com/produce/pr2411141627-3-bromo-4-fluoroacetophenone.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1160958.htm
https://www.benchchem.com/product/b085946?utm_src=pdf-body
https://downloads.ossila.com/msds/3-bromo-4-fluoroacetophenone.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1160958.htm
https://downloads.ossila.com/msds/3-bromo-4-fluoroacetophenone.pdf
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1160958.htm
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.pdf
https://downloads.ossila.com/msds/3-bromo-4-fluoroacetophenone.pdf
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://downloads.ossila.com/msds/3-bromo-4-fluoroacetophenone.pdf
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://downloads.ossila.com/msds/3-bromo-4-fluoroacetophenone.pdf
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling, Storage, and Personal Protection

Proper handling and storage protocols are essential to minimize exposure and maintain
chemical integrity. The primary hazards associated with this chemical directly inform the
required personal protective equipment (PPE) and engineering controls.

Recommended Handling Practices:

e Use only in a well-ventilated area, preferably under a chemical fume hood.[3][4][10]
e Avoid breathing dust, fumes, or vapors.[3][5][11]

e Avoid contact with skin and eyes.[3][4]

» Wear suitable protective clothing, gloves, and eye/face protection.[4][11]
e Wash hands thoroughly after handling.[5][8][11]

e Minimize dust generation and accumulation.[10]

» Use non-sparking tools to prevent fire from electrostatic discharge.[4]
Storage Conditions:

o Store in a tightly closed container.[3][4][10]

o Keep in a dry, cool, and well-ventilated place.[4]

o Store locked up.[5][8][11]

 Recommended storage temperature is between 2-8 °C.[1]

Diagram: Hazard to PPE Relationship
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Identified Hazards

H315: Skin Irritation

Required Controls & PPE

H319: Eye Irritation

H335: Respiratory Irritation

Requires Chemical Resistant Gloves
Requires Safety Goggles / Face Shield
Requires Fume Hood / Ventilation

Click to download full resolution via product page

Caption: Logical relationship between chemical hazards and required PPE.

Emergency Procedures and First-Aid Measures

In the event of accidental exposure or release, immediate and appropriate action is crucial.
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Exposure Route First-Aid Protocol

Remove person to fresh air and keep
Inhalation comfortable for breathing. If you feel unwell, call
a POISON CENTER or doctor.[5][8][11]

Take off contaminated clothing. Wash with
Skin Contact plenty of soap and water. If skin irritation occurs,

get medical advice/attention.[5][8][11]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5][8][11]

) Do NOT induce vomiting. Call a physician or
Ingestion . . .
poison control center immediately.[10]

Note on Experimental Protocols: The data presented in this guide is derived from standardized
safety testing protocols as required by regulatory bodies. Detailed methodologies for these
specific tests (e.g., skin irritation studies) are not publicly available in the provided Safety Data
Sheets but follow established guidelines such as those from the OECD.

Diagram: Accidental Spill Response Workflow
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Accidental Spill Occurs

Evacuate Area & Ensure Ventilation

'

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Cover Spill with Inert, Dry Material
(e.g., sand, vermiculite)

Sweep Up Material with Non-Sparking Tools

Place in a Sealed, Labeled Container

Clean Affected Area Thoroughly

Dispose of Waste via Approved Protocol

Click to download full resolution via product page

Caption: Step-by-step workflow for handling an accidental spill.

Precautionary Statements (P-Statements)
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The following precautionary statements provide specific instructions for minimizing risks
associated with the compound's hazards.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Category Statement Code Statement Text
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[5][8][11]
Wash skin thoroughly after
P264 .
handling.[5][8][11]
Use only outdoors or in a well-
P271 _
ventilated area.[5][8][11]
Wear protective
loves/protective clothing/eye
P280 g P aey
protection/face protection.[5][8]
[11]
IF ON SKIN: Wash with plenty
Response P302 + P352
of water.[5][11]
IF INHALED: Remove person
to fresh air and keep
P304 + P340

comfortable for breathing.[5][8]
[11]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[5][8][11]

P312/P319

Call a POISON
CENTER/doctor if you feel
unwell. / Get medical help if

you feel unwell.[5][11]

P332 + P313/ P317

If skin irritation occurs: Get
medical advice/attention.[5][9]
[11]

P362 + P364

Take off contaminated clothing

and wash it before reuse.[5]
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Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[5][11]

P405 Store locked up.[5][8][11]

Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[5][8][11]

Stability and Reactivity

Understanding the chemical stability and reactivity is key to safe storage and use in
experimental design.

o Reactivity: No hazardous reactions have been reported under normal processing.[10]

e Chemical Stability: The material is considered stable under recommended storage
conditions, though it may be sensitive to moisture.[10]

» Conditions to Avoid: Incompatible products, heat, flames, sparks, and exposure to moist air
or water should be avoided.[10]

e Incompatible Materials: Strong oxidizing agents and strong bases.[10]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides (CO,
COz2), and hydrogen bromide gas.[9][12]

Disclaimer: This document is intended as a summary guide and is not a substitute for a
complete Safety Data Sheet (SDS). Always consult the most recent SDS provided by your
supplier before handling 3'-Bromo-4'-fluoroacetophenone. All laboratory work should be
conducted by trained personnel in accordance with established institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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